Cas no 19806-12-3 (dibenzylidenebutanedioic acid)

• Product Name: dibenzylidenebutanedioic acid
• CAS No: 19806-12-3
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 908426
• PubChem ID: 11231690
• Update Time: 2025-04-19

dibenzylidenebutanedioic acid Chemical and Physical Properties

Names and Identifiers

• dibenzylidenebutanedioic acid
• dibenzylidene-succinic acid; 2,3-Butanedione,1,4-diphenyl-, 2,3-dioxime; AG-F-61037; 1,4-diphenyl-2,3-bis(hydroxyimino)butane; 1,4-Diphenyl-butan-2,3-dion-dioxim; CTK8I8150; 2,3-DIBENZYLIDENE SUCCINIC ACID; N-[(E)-3-nitroso-1,4-diphenylbut-2-en-2-yl]hydroxylamine; 1.4-Diphenyl-butadien-(1.3)-dicarbonsaeure-(2.3); dibenzylglyoxal dioxime; 1,4-diphenyl-butane-2,3-dione dioxime; CTK4I9850; Dibenzyliden-bernsteinsaeure; AKOS004900757; Diben
• NSC147398
• 2,3-Bis[(E)-benzylidene]butanedioic acid
• SCHEMBL4972255
• 19806-12-3
• (2E,3E)-2,3-dibenzylidenebutanedioic acid
• NSC-147398

• Inchi： 1S/C18H14O4/c19-17(20)15(11-13-7-3-1-4-8-13)16(18(21)22)12-14-9-5-2-6-10-14/h1-12H,(H,19,20)(H,21,22)/b15-11+,16-12+
• InChI Key： YRCUGKQNIYGAON-JOBJLJCHSA-N
• SMILES： OC(/C(=C/C1C=CC=CC=1)/C(/C(=O)O)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 3.32280